Cas no 824432-48-6 (2H-Imidazolium, 1-[8-[[(2R)-1-oxo-2-phenylpropyl]amino]octyl]-, iodide)

• Product name: 2H-Imidazolium, 1-[8-[[(2R)-1-oxo-2-phenylpropyl]amino]octyl]-, iodide
• CAS No: 824432-48-6
• MF: C₂₀H₃₀N₃O+^.I-
• MW: 455.3757
• CID: 690697
• PubChem ID: 71418466

2H-Imidazolium, 1-[8-[[(2R)-1-oxo-2-phenylpropyl]amino]octyl]-, iodide Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazolium, 1-[8-[[(2R)-1-oxo-2-phenylpropyl]amino]octyl]-, iodide
• (2R)-N-[8-(2H-imidazol-1-ium-1-yl)octyl]-2-phenylpropanamide,iodide
• 824432-48-6
• 1-(8-{[(2R)-2-Phenylpropanoyl]amino}octyl)-2H-imidazol-1-ium iodide
• DTXSID00837777

• Inchi： InChI=1S/C20H29N3O.HI/c1-18(19-11-7-6-8-12-19)20(24)22-13-9-4-2-3-5-10-15-23-16-14-21-17-23;/h6-8,11-12,14,16,18H,2-5,9-10,13,15,17H2,1H3;1H/t18-;/m1./s1
• InChI Key： HSXSPHWCAAESKY-GMUIIQOCSA-N
• SMILES： CC(C1=CC=CC=C1)C(=O)NCCCCCCCC[N+]2=CC=NC2.[I-]

Computed Properties

• Exact Mass: 455.14336g/mol
• Monoisotopic Mass: 455.14336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 425
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų